2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile
Overview
Description
2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile, also known as DMAT, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMAT belongs to the class of nicotinic acetylcholine receptor (nAChR) antagonists, which are known to play a crucial role in various physiological processes.
Mechanism of Action
2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile acts as a competitive antagonist for nAChRs, which are ligand-gated ion channels that play a crucial role in the transmission of nerve impulses. By binding to the nAChRs, 2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile blocks the action of acetylcholine, the natural ligand for the receptor. This results in a decrease in the activity of the receptor, leading to a reduction in the reinforcing effects of nicotine.
Biochemical and Physiological Effects:
2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile has been shown to have several biochemical and physiological effects. In animal models, 2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile has been shown to reduce the reinforcing effects of nicotine, as well as decrease the self-administration of nicotine. 2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile has also been shown to decrease the symptoms of nicotine withdrawal, such as anxiety and irritability. Additionally, 2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile has been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile has several advantages for lab experiments. It is a relatively simple compound to synthesize, making it readily available for research purposes. 2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile has also been extensively studied, and its mechanism of action is well understood. However, 2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile also has some limitations for lab experiments. It is a potent nAChR antagonist, which can lead to off-target effects. Additionally, 2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile has poor solubility in water, which can make it challenging to work with in certain experimental conditions.
Future Directions
There are several future directions for the study of 2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile. One potential application is in the treatment of other substance use disorders, such as cocaine and alcohol addiction. 2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile has been shown to reduce the reinforcing effects of these substances in animal models, making it a promising candidate for further research. Additionally, 2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile has been shown to have anxiolytic and antidepressant effects, making it a potential treatment for anxiety and depression. Further research is needed to fully understand the potential therapeutic applications of 2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile.
Scientific Research Applications
2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile has been extensively studied for its potential therapeutic applications. One of the primary applications of 2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile is in the treatment of nicotine addiction. 2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile acts as an antagonist for nAChRs, which are responsible for the addictive effects of nicotine. 2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile has been shown to reduce the reinforcing effects of nicotine in animal models, making it a promising candidate for the treatment of nicotine addiction.
properties
IUPAC Name |
2-(dimethylamino)-6-thiophen-2-yl-4-(trifluoromethyl)pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F3N3S/c1-19(2)12-8(7-17)9(13(14,15)16)6-10(18-12)11-4-3-5-20-11/h3-6H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPQKYSXGXIFVQQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=C(C(=CC(=N1)C2=CC=CS2)C(F)(F)F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F3N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80369400 |
Source
|
| Record name | 2-(dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80369400 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
0.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID26727841 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-(Dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile | |
CAS RN |
286430-62-4 |
Source
|
| Record name | 2-(dimethylamino)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80369400 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-bromospiro[chromene-2,4'-piperidin]-4(3H)-one trifluoroacetate](/img/structure/B1621164.png)
![3-[(4-Chlorobenzyl)thio]propanenitrile](/img/structure/B1621169.png)